Cas no 478043-92-4 (2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide)

• Product Name: 2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide
• CAS No: 478043-92-4
• MF: C₁₁H₇ClN₄O₂
• MW: 262.651880502701
• CID: 5014164
• PubChem ID: 1477387
• Update Time: 2025-11-02

2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(4-CYANO-3-METHYLISOXAZOL-5-YL)NICOTINAMIDE
• Oprea1_041119
• 2-chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide
• ST50827702
• 2-Chloro-N-(4-cyano-3-methyl-5-isoxazolyl)nicotinamide, AldrichCPR
• (2-chloro(3-pyridyl))-N-(4-cyano-3-methylisoxazol-5-yl)carboxamide
• 478043-92-4
• AKOS005092713
• 4P-310S
• 2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide

• MDL： MFCD01815479
• Inchi： 1S/C11H7ClN4O2/c1-6-8(5-13)11(18-16-6)15-10(17)7-3-2-4-14-9(7)12/h2-4H,1H3,(H,15,17)
• InChI Key： YTTQYTLIKSFZJG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1=C(C#N)C(C)=NO1)=O

Computed Properties

• Exact Mass: 262.0257532g/mol
• Monoisotopic Mass: 262.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8

2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide

Comprehensive Overview of 2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide (CAS No. 478043-92-4)

2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide (CAS No. 478043-92-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique combination of pyridine and oxazole rings, is widely studied for its potential applications in drug discovery and crop protection. Its molecular structure, characterized by a chloro substituent and a cyano group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide has increased due to its role in developing novel therapeutics and sustainable agrochemicals. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in treating diseases like cancer and inflammatory disorders. Additionally, its oxazole moiety is known to enhance bioavailability, making it a valuable component in modern drug design.

The synthesis of CAS No. 478043-92-4 involves multi-step organic reactions, often starting from readily available pyridine-3-carboxylic acid derivatives. Key steps include chlorination, amide coupling, and oxazole ring formation, which require precise control of reaction conditions to achieve high yields. Advanced techniques such as HPLC purification and NMR characterization are commonly employed to ensure the compound's purity and structural integrity.

From an industrial perspective, 2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide is produced under strict quality control measures to meet the standards of pharmaceutical and agrochemical applications. Manufacturers focus on optimizing scalable synthetic routes to reduce production costs while maintaining high purity levels. The compound's stability under various storage conditions also makes it a preferred choice for long-term research and development projects.

One of the most searched questions related to this compound is: "What are the applications of 2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide in drug discovery?" Studies suggest that its pyridine-oxazole hybrid structure can interact with multiple biological targets, including enzymes and receptors involved in disease pathways. This has led to its exploration in anticancer, antimicrobial, and anti-inflammatory drug candidates.

Another trending topic is the use of CAS No. 478043-92-4 in green chemistry initiatives. Researchers are investigating eco-friendly synthetic methods, such as catalysis and solvent-free reactions, to minimize environmental impact. The compound's potential in biodegradable agrochemicals aligns with global efforts to promote sustainable farming practices.

In conclusion, 2-Chloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)pyridine-3-carboxamide (CAS No. 478043-92-4) represents a promising compound with diverse applications in modern science. Its unique chemical properties, coupled with ongoing research into its biological activities, position it as a valuable asset in both pharmaceutical and agricultural industries. As innovation continues, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.